2-(3-chlorophenyl)propan-1-amine
Overview
Description
2-(3-chlorophenyl)propan-1-amine is an organic compound with the chemical formula C9H12ClN . It is a colorless to light yellow liquid with a special smell . It is often used as a pharmaceutical intermediate and a starting material for organic synthesis . It is widely used in the pharmaceutical industry and can be used to synthesize a variety of drugs .
Synthesis Analysis
A commonly used method for preparing 2-(3-chlorophenyl)propan-1-amine is to react phenylacetone with hydrochloric acid, and obtain the target product through diazotization and reduction . The specific synthesis method can be optimized according to actual needs .Molecular Structure Analysis
The molecular formula of 2-(3-chlorophenyl)propan-1-amine is C9H12ClN . The molar mass is 169.65 . The structure of amines is determined by the number of carbon atoms bonded directly to the nitrogen atom. A primary (1°) amine has one alkyl (or aryl) group on the nitrogen atom .Physical And Chemical Properties Analysis
2-(3-chlorophenyl)propan-1-amine has a density of 1.098±0.06 g/cm3 (Predicted), a boiling point of 106-107 °C (Press: 3 Torr), and a flash point of 124.2°C . It is soluble in water and many organic solvents .Scientific Research Applications
Synthesis of Dyes and Pigments
2-(3-chlorophenyl)propan-1-amine: is utilized in the synthesis of dyes and pigments due to its ability to undergo nucleophilic substitution reactions. This compound can react with various electrophiles to introduce the chlorophenyl group into dye molecules, which can alter their absorption properties and thus their color .
Flavor and Fragrance Industry
In the flavor and fragrance industry, this amine serves as an intermediate for the synthesis of complex molecules. Its lipophilic nature allows it to freely release halogens, which can be crucial in forming aromatic compounds that contribute to fragrances and flavors .
Agrochemical Production
The compound’s structure is beneficial in creating agrochemicals, particularly pesticides. Its reactivity with other organic molecules can lead to the formation of compounds that are effective in pest control applications .
Pharmaceutical Research
2-(3-chlorophenyl)propan-1-amine: is a key intermediate in the production of various pharmaceuticals. It is involved in the synthesis of enantiopure drug-like compounds, which are important for creating medications with specific desired effects and reduced side effects .
Material Science
This amine is used in material science for the development of new polymers and nanomaterials. Its unique electronic properties make it suitable for applications in organic electronics and photovoltaics .
Catalysis
In catalysis, 2-(3-chlorophenyl)propan-1-amine can be used to synthesize novel catalysts that facilitate various chemical reactions. Its structure allows for the development of catalysts with specific reactivity and selectivity .
Environmental Remediation
The compound finds application in environmental remediation technologies. Its chemical properties can be harnessed to capture carbon emissions and aid in the breakdown of pollutants, contributing to cleaner air and water .
Energy Storage
Lastly, 2-(3-chlorophenyl)propan-1-amine is being explored for its potential in energy storage solutions. Its stability and reactivity could lead to the development of more efficient batteries or fuel cells .
Safety and Hazards
2-(3-chlorophenyl)propan-1-amine is an organic halide and has certain toxicity . When using or handling, you need to pay attention to the following safety measures: Wear appropriate personal protective equipment, such as gloves, protective glasses and protective clothing; Avoid inhalation or contact with skin, eyes, clothing, etc; operate in a well-ventilated place and keep away from fire or high temperature environment; Store properly and keep away from fire and oxidant .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(3-chlorophenyl)propan-1-amine involves the conversion of a starting material containing a 3-chlorophenyl group into the desired product through a series of chemical reactions.", "Starting Materials": [ "3-chlorophenylacetonitrile", "magnesium", "diethyl ether", "1-bromo-2-propanol", "sodium hydroxide", "hydrochloric acid", "ammonium chloride", "sodium nitrite", "sulfuric acid", "propan-1-amine" ], "Reaction": [ "Step 1: Grignard reaction - 3-chlorophenylacetonitrile is reacted with magnesium in diethyl ether to form 3-chlorophenylpropan-1-ol.", "Step 2: Conversion to bromide - 3-chlorophenylpropan-1-ol is reacted with 1-bromo-2-propanol in the presence of sodium hydroxide to form 2-(3-chlorophenyl)propan-1-bromide.", "Step 3: Nucleophilic substitution - 2-(3-chlorophenyl)propan-1-bromide is reacted with propan-1-amine in the presence of sodium hydroxide to form 2-(3-chlorophenyl)propan-1-amine.", "Step 4: Purification - The crude product is purified by treatment with hydrochloric acid, followed by recrystallization from ethanol and drying under vacuum.", "Step 5: Formation of hydrochloride salt - 2-(3-chlorophenyl)propan-1-amine is reacted with hydrochloric acid in the presence of ammonium chloride to form the hydrochloride salt of the product.", "Step 6: Diazotization - Sodium nitrite is added to the hydrochloride salt of 2-(3-chlorophenyl)propan-1-amine in the presence of sulfuric acid to form the diazonium salt.", "Step 7: Coupling reaction - The diazonium salt is then coupled with a suitable coupling partner to form the desired product." ] } | |
CAS RN |
1082555-06-3 |
Product Name |
2-(3-chlorophenyl)propan-1-amine |
Molecular Formula |
C9H12ClN |
Molecular Weight |
169.7 |
Purity |
95 |
Origin of Product |
United States |
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